Cas no 113873-67-9 (L-Glutamic acid, L-a-aspartyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-isoleucyl-L-prolylglycyl-L-arginyl-L-phenylalanyl-L-a-aspartyl-L-arginyl-L-arginyl-L-valyl-L-seryl-L-valyl-L-alanyl-L-alanyl-)

• Product Name: L-Glutamic acid, L-a-aspartyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-isoleucyl-L-prolylglycyl-L-arginyl-L-phenylalanyl-L-a-aspartyl-L-arginyl-L-arginyl-L-valyl-L-seryl-L-valyl-L-alanyl-L-alanyl-
• CAS No: 113873-67-9
• MF: C₉₂H₁₅₀N₂₈O₂₉
• MW: 2112.34562063217
• MDL: MFCD00236901
• CID: 136002
• PubChem ID: 329775075
• Update Time: 2025-04-19

L-Glutamic acid, L-a-aspartyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-isoleucyl-L-prolylglycyl-L-arginyl-L-phenylalanyl-L-a-aspartyl-L-arginyl-L-arginyl-L-valyl-L-seryl-L-valyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• H-Asp-Leu-Asp-Val-Pro-Ile-Pro-Gly-Arg-Phe-Asp-Arg-Arg-Val-Ser-Val-Ala-Ala-Glu-OH
• Calcineurin Substrate
• L-Glutamic acid, L-a-aspartyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-isoleucyl-L-prolylglycy...
• L-Glutamic acid, L-a-aspartyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-isoleucyl-L-prolylglycyl-L-arginyl-L-phenylalanyl-L-a-
• L-Glutamic acid, L-a-aspartyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-isoleucyl-L-prolylglycyl-L-arginyl-L-phenylalanyl-L-a-aspartyl-L-arginyl-L-arginyl-L-valyl-L-seryl-L-valyl-L-alanyl-L-alanyl-
• Asp-Leu-Asp-Val-Pro-Ile-Pro-Gly-Arg-Phe-Asp-Arg-Arg-Val-Ser-Val-Ala-Ala-Glu
• DLDVPIPGRFDRRVSVAAE
• [ALA-97]-RII (81-99)
• Calcineurin (PP2B) Substrate
• Calcineurin phosphatase substrate
• CalcineurinSubstrate,CalcineurinSubstrat
• Calcineurin (PP2B) Substrate [DLDVPIPGRFDRRVSVAAE], Non-Phosphorylated
• CALCINEURIN (PP2B) SUBSTRATE [DLDVPIPGRFDRRVSSVAAE], NON-PHOSPHORYLATED
• 2: PN: WO2004056970 TABLE
• 113873-67-9
• DTXSID20583284
• Calcineurin substrate, >=97% (HPLC)
• L-alpha-Aspartyl-L-leucyl-L-alpha-aspartyl-L-valyl-L-prolyl-L-isoleucyl-L-prolylglycyl-L-arginyl-L-phenylalanyl-L-alpha-aspartyl-L-arginyl-L-arginyl-L-valyl-L-seryl-L-valyl-L-alanyl-L-alanyl-L-glutamic acid
• AS-79963
• PD150550
• L-Glutamic acid, L-alpha-aspartyl-L-leucyl-L-alpha-aspartyl-L-valyl-L-prolyl-L-isoleucyl-L-prolylglycyl-L-arginyl-L-phenylalanyl-L-alpha-aspartyl-L-arginyl-L-arginyl-L-valyl-L-seryl-L-valyl-L-alanyl-L-alanyl-
• CALCINEURIN SUBSTRATE TRIFLUOROACETATE SALT
• DA-51536
• G90964

• MDL： MFCD00236901
• Inchi： 1S/C92H150N28O29/c1-13-47(10)71(118-84(143)62-28-21-35-120(62)87(146)70(46(8)9)117-81(140)59(40-67(129)130)113-78(137)56(36-43(2)3)110-74(133)51(93)38-65(125)126)88(147)119-34-20-27-61(119)83(142)103-41-63(122)106-52(24-17-31-100-90(94)95)75(134)111-57(37-50-22-15-14-16-23-50)79(138)112-58(39-66(127)128)80(139)108-53(25-18-32-101-91(96)97)76(135)107-54(26-19-33-102-92(98)99)77(136)115-69(45(6)7)86(145)114-60(42-121)82(141)116-68(44(4)5)85(144)105-48(11)72(131)104-49(12)73(132)109-55(89(148)149)29-30-64(123)124/h14-16,22-23,43-49,51-62,68-71,121H,13,17-21,24-42,93H2,1-12H3,(H,103,142)(H,104,131)(H,105,144)(H,106,122)(H,107,135)(H,108,139)(H,109,132)(H,110,133)(H,111,134)(H,112,138)(H,113,137)(H,114,145)(H,115,136)(H,116,141)(H,117,140)(H,118,143)(H,123,124)(H,125,126)(H,127,128)(H,129,130)(H,148,149)(H4,94,95,100)(H4,96,97,101)(H4,98,99,102)/t47-,48-,49-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,68-,69-,70-,71-/m0/s1
• InChI Key： CNNRZOUCQVLOST-RBHZDPOXSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@@H]1CCCN1C([C@H](C(C)C)NC([C@H](CC(=O)O)NC([C@H](CC(C)C)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CCC(=O)O)=O)=O)C)=O)C(C)C)=O)=O)C(C)C)=O)CCCNC(=N)N)=O)CCCNC(=N)N)=O)CC(=O)O)=O)CC1C=CC=CC=1)=O)CCCNC(=N)N)=O)=O

Computed Properties

• Exact Mass: 2111.11000
• Monoisotopic Mass: 2111.1123509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 32
• Hydrogen Bond Acceptor Count: 57
• Heavy Atom Count: 149
• Rotatable Bond Count: 87
• Complexity: 4690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -6.9
• Topological Polar Surface Area: 925Ų

Experimental Properties

• Color/Form: solid
• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 924.67000
• LogP: 1.58550
• Solubility: Not determined

L-Glutamic acid, L-a-aspartyl-L-leucyl-L-a-aspartyl-L-valyl-L-prolyl-L-isoleucyl-L-prolylglycyl-L-arginyl-L-phenylalanyl-L-a-aspartyl-L-arginyl-L-arginyl-L-valyl-L-seryl-L-valyl-L-alanyl-L-alanyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.